molecular formula C7H6OS B8746104 1-(3-Thienyl)-2-propen-1-one CAS No. 357405-57-3

1-(3-Thienyl)-2-propen-1-one

Cat. No. B8746104
CAS RN: 357405-57-3
M. Wt: 138.19 g/mol
InChI Key: WNCFOCZPFPWLPA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(3-Thienyl)-2-propen-1-one is a useful research compound. Its molecular formula is C7H6OS and its molecular weight is 138.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(3-Thienyl)-2-propen-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3-Thienyl)-2-propen-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

357405-57-3

Product Name

1-(3-Thienyl)-2-propen-1-one

Molecular Formula

C7H6OS

Molecular Weight

138.19 g/mol

IUPAC Name

1-thiophen-3-ylprop-2-en-1-one

InChI

InChI=1S/C7H6OS/c1-2-7(8)6-3-4-9-5-6/h2-5H,1H2

InChI Key

WNCFOCZPFPWLPA-UHFFFAOYSA-N

Canonical SMILES

C=CC(=O)C1=CSC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

The product from step (a) (2.074 g, 12.1 mmol) was dissolved in anhydrous tetrahydrofuran (30 ml) and the solution cooled to −10° C. Vinyl magnesium bromide (1M, 14.5 ml, 14.5 mmol) was added dropwise, keeping the temperature below 0° C. The resultant solution was stirred at 0° C. for 2.5 h, then allowed to warm to room temperature. The reaction mixture was slowly poured into aqueous 2M hydrochloric acid (200 ml) and ice. Extracted with ethyl acetate (3×70 ml) and the combined extracts were washed with water (2×30 ml) and brine (20 ml), dried (magnesium sulphate) and evaporated in vacuo to give the title compound (1.288 g, 77%).
Quantity
2.074 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
14.5 mL
Type
reactant
Reaction Step Two
[Compound]
Name
resultant solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
200 mL
Type
reactant
Reaction Step Four
Yield
77%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.